![molecular formula C16H19N3O3 B2752777 1-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea CAS No. 2034565-83-6](/img/structure/B2752777.png)
1-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as FPYU and is a member of the pyridine-based urea family. The following paper will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of FPYU.
Scientific Research Applications
Synthesis of Novel Derivatives
Compounds with furan, pyridine, and urea moieties are often used as intermediates in the synthesis of complex organic molecules. Abdelrazek et al. (2010) demonstrated the synthesis of novel pyridine and naphthyridine derivatives starting from furan and thiophene compounds, highlighting the versatility of these moieties in creating new chemical entities with potential biological activities (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).
Medicinal Chemistry and Drug Design
The structure of the compound suggests potential for drug design and medicinal chemistry applications. Ghorbani‐Vaghei et al. (2015) discussed the synthesis of pyrano and furano pyrimidinones using a one-pot diastereoselective reaction involving urea derivatives, illustrating the role of such structures in developing compounds with potential medicinal properties (Ghorbani‐Vaghei, Maghbooli, Mahmoodi, & Shahriari, 2015).
Supramolecular Chemistry
The incorporation of furan and pyridine units can lead to the formation of complex structures with interesting properties. Stephenson and Ward (2011) explored the self-assembly of bis-bidentate bridging ligands with transition metal dications to form molecular squares, cubes, and chains, showcasing the potential of such compounds in constructing supramolecular architectures (Stephenson & Ward, 2011).
Material Science
Compounds containing urea and pyran moieties have been studied for their potential in material science. Jiang et al. (2021) investigated the co-pyrolysis behavior of cellulose and urea for the generation of nitrogenous compounds in bio-oil, highlighting the importance of such compounds in developing new materials and energy sources (Jiang, Bi, Wang, Gao, & Liu, 2021).
properties
IUPAC Name |
1-[[2-(furan-2-yl)pyridin-3-yl]methyl]-3-(oxan-4-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c20-16(19-13-5-9-21-10-6-13)18-11-12-3-1-7-17-15(12)14-4-2-8-22-14/h1-4,7-8,13H,5-6,9-11H2,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIWLPDUHBQMAGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC(=O)NCC2=C(N=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.